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Compound of Interest

Compound Name: SKLB1002

Cat. No.: B612002

Essential Safety and Handling Guide for
SKLB1002

Disclaimer: A specific Safety Data Sheet (SDS) for SKLB1002 is not available as it is not
classified as a hazardous substance under current regulations. The following guidance is
based on established best practices for handling potent, non-hazardous small molecule
inhibitors in a research setting. A thorough risk assessment should be conducted by
researchers prior to handling this compound.

This guide provides essential safety, handling, and disposal information for SKLB1002, a
potent VEGFR2 inhibitor intended for laboratory research use. Adherence to these guidelines is
crucial for ensuring the personal safety of researchers, scientists, and drug development
professionals, as well as for maintaining the integrity of experimental procedures.

Personal Protective Equipment (PPE)

Consistent and correct use of Personal Protective Equipment (PPE) is the primary defense
against accidental exposure to potent research compounds. The required level of PPE should
be determined by a risk assessment of the specific procedures being performed.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing (as a
dry powder)

- Chemical splash goggles or
safety glasses with side
shields- Disposable nitrile
gloves (double-gloving
recommended)- Fully-buttoned
laboratory coat- Use of a
ventilated balance enclosure
or chemical fume hood is

strongly recommended.

Handling dry powders poses a
risk of aerosolization and
inhalation. Engineering
controls and appropriate PPE
are essential to minimize this
risk. Double-gloving provides
an additional layer of
protection against

contamination.

Solution Preparation and

Handling

- Chemical splash goggles or
safety glasses with side
shields- Disposable nitrile
gloves- Fully-buttoned

laboratory coat

While the risk of aerosolization
is lower with solutions, there is
a potential for splashes and

spills. Standard laboratory PPE

provides adequate protection.

General Laboratory Use

- Safety glasses with side
shields- Disposable nitrile
gloves- Fully-buttoned

laboratory coat

Basic PPE should be worn at
all times in the laboratory to
protect against unforeseen

hazards.

Experimental Protocol: Safe Handling and Solution

Preparation

This protocol outlines the standard operating procedure for safely handling SKLB1002 powder

and preparing a stock solution.

Materials:

SKLB1002 powder

Analytical balance

Appropriate solvent (e.g., DMSO)

Ventilated balance enclosure or chemical fume hood

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.benchchem.com/product/b612002?utm_src=pdf-body
https://www.benchchem.com/product/b612002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Spatula

e Appropriate vials and tubes

o Calibrated pipettes and sterile tips

e \ortex mixer

o Personal Protective Equipment (as specified in the table above)
e Sharps container for contaminated sharps

o Designated hazardous waste container

Procedure:

e Preparation:

o

Ensure the work area (ventilated enclosure or fume hood) is clean and free of clutter.

[¢]

Cover the work surface with disposable bench paper.

[¢]

Assemble all necessary equipment and materials.

[e]

Don the appropriate PPE, including double gloves if weighing the powder.
e Weighing the Compound:

o Perform all weighing operations within a ventilated balance enclosure or a chemical fume
hood to minimize inhalation exposure.

o Carefully transfer the desired amount of SKLB1002 powder to a tared weigh boat or
directly into the vial to be used for dissolution.

o Use a clean spatula for the transfer and handle it gently to avoid creating dust.
e Solution Preparation:

o Add the appropriate volume of solvent to the vial containing the SKLB1002 powder.
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o Securely cap the vial.

o Mix the solution using a vortex mixer until the compound is fully dissolved.

e Cleanup:

o Carefully dispose of any contaminated materials (e.g., weigh boat, pipette tips, gloves) in
the designated hazardous waste container.

o Wipe down the work surface and any equipment used with an appropriate cleaning agent
(e.g., 70% ethanol).

o Dispose of the contaminated bench paper in the hazardous waste container.
o Doffing PPE:

o Remove PPE in the correct order to prevent cross-contamination: outer gloves, lab coat,
inner gloves, and finally, eye protection.

o Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan

Proper disposal of SKLB1002 and contaminated materials is essential to prevent
environmental contamination and ensure a safe laboratory environment.

e Solid Waste:

o All disposable items that have come into contact with SKLB1002, such as gloves, pipette
tips, and vials, should be considered chemical waste.

o Collect these materials in a clearly labeled, sealed hazardous waste container.
e Liquid Waste:

o Collect all solutions containing SKLB1002 in a designated, sealed, and clearly labeled
hazardous waste container.

o Do not pour solutions containing SKLB1002 down the drain.
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» Disposal Vendor:

o All waste should be disposed of through a certified hazardous waste management vendor
in accordance with local, state, and federal regulations.

Visualized Workflows

The following diagrams illustrate the key decision-making and procedural workflows for
handling SKLB1002 safely.
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Caption: PPE selection workflow for handling SKLB1002.
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Caption: Disposal workflow for SKLB1002 waste.

To cite this document: BenchChem. [Personal protective equipment for handling SKLB1002].
BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b612002#personal-protective-equipment-for-handling-
skib1002]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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